5-[(2-Chlorophenoxy)methyl]-2-furoyl chloride

Specification

• Molecular Formula: C12H8Cl2O3
• Molecular Weight: 271.09 g/mol
• IUPAC Name: 5-[(2-chlorophenoxy)methyl]furan-2-carbonyl chloride
• Standard InChI: InChI=1S/C12H8Cl2O3/c13-9-3-1-2-4-10(9)16-7-8-5-6-11(17-8)12(14)15/h1-6H,7H2
• Standard InChI Key: NMYUXDZCDXFZDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC2=CC=C(O2)C(=O)Cl)Cl

Introduction

1. Introduction to 5-[(2-Chlorophenoxy)methyl]-2-furoyl Chloride

5-[(2-Chlorophenoxy)methyl]-2-furoyl chloride is an organic compound that belongs to the class of acyl chlorides derived from furan derivatives. These compounds are often used as intermediates in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

3. Synthesis

Acyl chlorides like 5-[(2-Chlorophenoxy)methyl]-2-furoyl chloride are typically synthesized through the reaction of a carboxylic acid derivative with reagents such as thionyl chloride (SOCl$_{2}$) or oxalyl chloride (COCl)$_{2}$. A possible synthetic pathway includes:

• Starting Material: A carboxylic acid precursor containing the furan and chlorophenoxy groups.

• Reaction Conditions:

  • Solvent: Dichloromethane or tetrahydrofuran (THF).

  • Reagent: Thionyl chloride or oxalyl chloride.

  • Catalyst: Dimethylformamide (DMF) as a reaction activator.

• Procedure:

  • Mix the carboxylic acid with thionyl chloride under an inert atmosphere.

  • Heat gently to facilitate the conversion to the acyl chloride.

  • Purify the product by distillation or recrystallization.

4. Applications

Acyl chlorides like this compound are versatile intermediates in organic synthesis:

• Pharmaceuticals: Used in the synthesis of bioactive molecules such as esters and amides with potential therapeutic properties.

• Agrochemicals: Serve as precursors for herbicides, pesticides, and plant growth regulators.

• Polymer Chemistry: Employed in producing functionalized polymers by reacting with alcohols or amines.

• Material Science: Utilized in creating advanced materials with unique electronic or optical properties.

5. Safety and Handling

Acyl chlorides are highly reactive and require careful handling:

• Hazards:

  • Reacts violently with water to release hydrogen chloride (HCl).

  • Corrosive to skin and eyes; requires protective equipment.

• Storage:

  • Store in a cool, dry place under an inert atmosphere (e.g., nitrogen).

• Disposal:

  • Neutralize with a base (e.g., sodium bicarbonate) before disposal.